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Compound of Interest

Compound Name: 1-Chloro-3-phenylpropane

Cat. No.: B093460 Get Quote

An In-depth Technical Guide on the Material Safety and Handling of 1-Chloro-3-
phenylpropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-chloro-3-
phenylpropane (CAS No. 104-52-9), a chemical intermediate used in various research and

development applications, including as an alverine intermediate.[1] The following sections

detail its physical and chemical properties, potential hazards, handling and storage procedures,

and emergency protocols.

Chemical and Physical Properties
1-Chloro-3-phenylpropane is a colorless liquid with the molecular formula C9H11Cl.[1][2][3] A

summary of its key physical and chemical properties is presented in the table below.
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Property Value Source

Molecular Formula C9H11Cl [1][4][5]

Molecular Weight 154.64 g/mol [4][5]

Appearance Colorless liquid [2][3]

Density 1.08 g/mL at 25 °C [1][6]

Melting Point -27 °C [1]

Boiling Point 219 °C [1][6]

Flash Point 87 °C (188.6 °F) - closed cup [4][7]

Autoignition Temperature 400 °C (752 °F) [2]

Water Solubility Slightly soluble [1]

Refractive Index n20/D 1.521 [1][6]

Vapor Pressure 0.17 mmHg at 25°C [1]

Hazard Identification and Classification
1-Chloro-3-phenylpropane is classified as an irritant and a combustible liquid.[1][8] The

toxicological properties of this material have not been fully investigated.[2][3]

GHS Hazard Statements:

H227: Combustible liquid.[8]

H315: Causes skin irritation.[4][8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]

Potential Health Effects:

Skin: Causes skin irritation.[2][3][9]
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Eyes: May cause eye irritation.[2][3]

Inhalation: May cause respiratory tract irritation.[2][3][9]

Ingestion: May cause irritation of the digestive tract.[2][3][9]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 1-
chloro-3-phenylpropane.

Handling:

Wash hands thoroughly after handling.[2][3]

Use with adequate ventilation.[2][3]

Avoid breathing vapor, mist, or gas.[2][3]

Avoid contact with eyes, skin, and clothing.[2][3]

Keep the container tightly closed when not in use.[2][3]

Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[2][3][10]

Keep the container tightly closed.[2][3][10]

Store locked up.[8]

Exposure Controls and Personal Protection
To prevent exposure, appropriate engineering controls and personal protective equipment

(PPE) must be used.
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Exposure Control Recommendation Source

Engineering Controls

Ensure adequate ventilation.

Handle in accordance with

good industrial hygiene and

safety practices.

[10]

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

[10]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[2][3]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator. A

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements or European

Standard EN 149 must be

followed.

[2][3][10]

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Procedure Source

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids.

[2][3]

Skin Contact

Flush skin with plenty of soap

and water for at least 15

minutes while removing

contaminated clothing and

shoes.

[2][3]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen.

[2][3]

Ingestion

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water.

[2][3]

Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Use proper personal protective equipment as indicated in Section 4.

Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[10]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or

earth), then place it in a suitable container for disposal.[2]

Fire Fighting Measures
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1-Chloro-3-phenylpropane is a combustible liquid.[8]

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[2][8]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[2]

Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Disposal Considerations
Dispose of this chemical in accordance with federal, state, and local regulations. Contact a

licensed professional waste disposal service to dispose of this material.

Experimental Protocols
The provided search results from Material Safety Data Sheets do not contain specific

experimental protocols. An MSDS is intended to provide guidance on the safe handling of a

substance and not on its application in experimental procedures. Researchers should consult

relevant scientific literature for detailed experimental methodologies involving 1-chloro-3-
phenylpropane.

Visualizing Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 1-chloro-3-
phenylpropane in a laboratory setting.
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Workflow for Safe Handling of 1-Chloro-3-phenylpropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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